Cas no 1193-20-0 (2-methyloxan-4-one)

• Product Name: 2-methyloxan-4-one
• CAS No: 1193-20-0
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• MDL: MFCD15071428
• CID: 1006389
• PubChem ID: 10374434
• Update Time: 2024-11-03

2-methyloxan-4-one Chemical and Physical Properties

Names and Identifiers

• 2-Methyldihydro-2H-pyran-4(3H)-one
• 2-Methyl-tetrahydropyran-4-one
• 2-methyloxan-4-one
• 2-METHYL-TETRAHYDRO-PYRAN-4-ONE
• 2-Methyltetrahydropyran-4-one
• tetrahydro-2-methyl-4H-Pyran-4-one
• 2-Methyltetrahydro-4H-pyran-4-one
• 4H-pyran-4-one, tetrahydro-2-methyl-
• PB18115
• PB35061
• P11761
• MFCD15071428
• DTXSID30438791
• AKOS013422546
• AMY5961
• CS-W004274
• 1193-20-0
• Z1192341264
• AS-51040
• MQOPUXINXNVMKJ-UHFFFAOYSA-N
• A855940
• EN300-77044
• SCHEMBL534120
• FT-0743739
• PB15186
• 2- Methyldihydro-2H-pyran-4(3H)-one
• methyltetrahydro-4-pyranone
• SY042264
• (S)-2-METHYL-TETRAHYDRO-PYRAN-4-ONE
• DB-061554

• MDL： MFCD15071428
• Inchi： 1S/C6H10O2/c1-5-4-6(7)2-3-8-5/h5H,2-4H2,1H3
• InChI Key： MQOPUXINXNVMKJ-UHFFFAOYSA-N
• SMILES： O1CCC(CC1C)=O

Computed Properties

• Exact Mass: 114.0681
• Monoisotopic Mass: 114.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 98.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Boiling Point: 174.9℃/760mmHg
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes